6226-79-5

Ponceau S

In Stock

• CAS RN:
• 6226-79-5

• Formula:
• C22H12N4Na4O13S4

• InChI:
• InChI=1S/C22H16N4O13S4.4Na/c27-22-20(43(37,38)39)10-12-9-16(41(31,32)33)6-7-17(12)21(22)26-25-18-8-3-14(11-19(18)42(34,35)36)24-23-13-1-4-15(5-2-13)40(28,29)30;;;;/h1-11,27H,(H,28,29,30)(H,31,32,33)(H,34,35,36)(H,37,38,39);;;;/q;4*+1/p-4

• InChIKey:
• KQHKSGRIBYJYFX-WNDMICSESA-J

• Protein dye for the rapid, reversible staining of protein bands on nitrocellulose, PVDF and cellulose acetate membranes. Staining is reversible allowing further immunological detection. Negative stain which binds to the positively charged amino groups of the protein. Also binds non-covalently to non-polar regions in the protein. (Note: Ponceau S is not suitable for use with nylon membranes.)
  Ponceau S is a stain that permits the rapid, reversible detection of proteins immobilized on various matrices, including nitrocellulose and polyvinylidene fluoride membranes. It can be used to locate proteins or evaluate efficiency of transfer. Reversible staining with ponceau S has also been validated as an alternative to actin probing as a loading control. This stain can also be used as a fiducial marker in mass spectrometric imaging.
  Ponceau S (acid form) is an arenesulfonic acid...

methyl 4-(2-{[6-(methoxymethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl]sulfanyl}acetamido)benzoate

In Stock

• CAS RN:
• 946226-79-5

• Formula:
• C21H22N4O6S

• InChI:
• InChI=1S/C21H22N4O6S/c1-24-18-16(19(27)25(2)21(24)29)17(13(9-22-18)10-30-3)32-11-15(26)23-14-7-5-12(6-8-14)20(28)31-4/h5-9H,10-11H2,1-4H3,(H,23,26)

• InChIKey:
• MGVNMJNMEXDRCA-UHFFFAOYSA-N

• Methyl 4-(2-{[6-(methoxymethyl)-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl]sulfanyl}acetamido)benzoate is a useful research compound. Its molecular formula is C21H22N4O6S and its molecular weight is 458.5 g/mol. The purity is usually 95%.